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Compound of Interest

Compound Name: 2-Chloro-5-methylpyrazine

Cat. No.: B1367138

Compound Identification and Physicochemical
Properties

A foundational understanding of a chemical's properties is the first step in a robust safety
assessment. 2-Chloro-5-methylpyrazine is a colorless to yellow solid or liquid with the
molecular formula CsHsCIN2.[2] Its reactivity and potential hazards are directly linked to its
physical state and chemical structure.

Table 1: Physicochemical Data for 2-Chloro-5-methylpyrazine

Property Value Source
Molecular Weight 128.56 g/mol [3]
Boiling Point 172°C [4]
Density 1.234 g/cm3 [4]
Flash Point 72°C [4]
Physical Form Colorless to yellow solid or 2]
liquid
Storage Temperature Inert atmosphere, 2-8°C [2]
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The flash point of 72°C indicates that while not classified as highly flammable, it can form
combustible mixtures with air at elevated temperatures, a critical consideration for storage and
heating protocols.

Hazard Identification and GHS Classification

2-Chloro-5-methylpyrazine is classified as hazardous under the Globally Harmonized System
(GHS).[3] Understanding these classifications is crucial for selecting appropriate controls and
personal protective equipment (PPE). The primary hazards are acute toxicity and irritation.[3][5]

Table 2: GHS Hazard Classification

. Hazard . .
Classification Signal Word Pictogram Source
Statement
o _ GHSO07
Acute Toxicity, H302: Harmful if ) )
Warning (Exclamation [2][3]
Oral (Category 4) swallowed
Mark)
Acute Toxicity, ) GHSO07
H312: Harmful in ) )
Dermal ] ] Warning (Exclamation [3]
contact with skin
(Category 4) Mark)
Acute Toxicity, ) GHSO07
_ H332: Harmful if _ _
Inhalation ) Warning (Exclamation [3]
inhaled
(Category 4) Mark)
o GHSO07
Skin Irritation H315: Causes ) ]
o Warning (Exclamation [2][5]
(Category 2) skin irritation
Mark)
Serious Eye H319: Causes GHSO07
Irritation serious eye Warning (Exclamation [2][5]
(Category 2A) irritation Mark)
Specific target
o H335: May GHSO07
organ toxicity, ] ) ]
) cause respiratory  Warning (Exclamation [2][5]
single exposure o
irritation Mark)

(Category 3)
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These classifications dictate the necessity of preventing all routes of exposure—ingestion,
skin/eye contact, and inhalation. The causality is clear: the compound's chemical nature allows
it to disrupt biological processes upon absorption, leading to systemic harm and localized
irritation.[6]

The Hierarchy of Controls: A Systematic Approach
to Safety

The most effective safety protocols prioritize engineering and administrative controls over sole
reliance on PPE. This systematic approach, known as the Hierarchy of Controls, provides a
self-validating system for minimizing risk.
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Hierarchy of Controls for 2-Chloro-5-methylpyrazine
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Most Effective
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Least Effective

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page
Caption: The Hierarchy of Controls prioritizes systematic risk reduction.

+ Engineering Controls: The primary line of defense is to physically isolate personnel from the
hazard. All handling of 2-Chloro-5-methylpyrazine, including weighing and transferring,
must be conducted in a certified chemical fume hood to prevent inhalation of vapors.[7][8]
The ventilation system directly removes the hazard at the source.
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o Administrative Controls: Safe work practices are critical. Do not eat, drink, or smoke in
laboratory areas.[9] Ensure clear labeling of all containers. Access to areas where this
compound is stored and handled should be restricted to trained personnel.

o Personal Protective Equipment (PPE): PPE is the last line of defense, used in conjunction
with the controls above. It does not eliminate the hazard but provides a barrier.[10] The
required PPE includes:

o Eye and Face Protection: Chemical safety goggles or a face shield worn over safety
glasses are mandatory to protect against splashes.[11][12]

o Hand Protection: Chemical-resistant, impermeable gloves (e.g., Nitrile rubber) must be
worn.[7] Gloves should be inspected before use and changed immediately if
contamination is suspected.[13]

o Body Protection: A chemical-resistant lab coat or coveralls must be worn and kept fully
buttoned.[7][13] Ensure shoes fully cover the foot.[11]

Detailed Protocols for Handling and Storage

Adherence to standardized protocols is essential for safety and experimental reproducibility.

Protocol 4.1: Standard Handling Procedure

o Preparation: Before handling, ensure the chemical fume hood is operational and the sash is
at the appropriate working height. Clear the workspace of any unnecessary items.

e PPE Donning: Don all required PPE as described in Section 3.

o Transfer: Conduct all transfers of the chemical within the fume hood. Use non-sparking tools
if there is any risk of static discharge.[14]

o Container Management: Keep the container tightly closed when not in use to prevent the
release of vapors.[9]

e Hygiene: After handling, wash hands thoroughly with soap and water.[9] Remove and
properly store or dispose of PPE.
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Protocol 4.2: Storage

o Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area,
adhering to the recommended 2-8°C temperature range.[2][9] The storage location should
be a designated, locked cabinet.[5]

« Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.[7]
o Incompatibilities: Keep away from strong oxidizing agents and strong acids.[12]

Emergency Procedures: Accidental Release and
Exposure

A swift and correct response to an emergency can significantly mitigate harm.

Accidental Release Measures

In the event of a spill, the following workflow must be initiated immediately.
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Accidental Spill Response Workflow
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Caption: A clear workflow for responding to an accidental chemical spill.
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Protocol 5.1.1: Spill Cleanup

o Evacuate and Ventilate: Evacuate all non-essential personnel and ensure the area is well-
ventilated, using the fume hood to its full capacity.[5]

o Containment: For a minor spill, absorb the material with a non-combustible, inert material
such as sand, vermiculite, or earth.[7] Prevent the spill from entering drains or water
courses.[15]

» Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, sealed container for disposal.[8][9]

» Decontamination: Clean the affected area thoroughly.

o Disposal: Dispose of the container and any contaminated PPE as hazardous waste in
accordance with local, state, and federal regulations.[5]

First Aid Measures

Immediate and appropriate first aid is critical. This decision tree outlines the necessary steps
for different exposure routes.[16]
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First Aid Decision Tree for Exposure

Exposure Occurs

Route of Exposure?

Skin Contact

Inhalation Eye Contact Ingestion

2. If breathing is difficult, give oxygen. 2. Wash skin with plenty of soap and water for at least 15 mins. 2. Remove contact lenses, if present. 2. DO NOT induce vomiting.
3. Seek immediate medical attention. 3. Seek medical attention. 3. Seek immediate medical attention. 3. Seek immediate medical attention.

1. Move to fresh air. 1. Immediately remove contaminated clothing. 1 1. Immediately flush eyes with water for at least 15 mins. 1 1. Rinse mouth with water.

Click to download full resolution via product page
Caption: Immediate first aid actions based on the route of exposure.

 Inhalation: Move the victim to fresh air immediately.[17] If breathing is difficult, trained
personnel should administer oxygen.[12] Seek prompt medical attention.[17]

o Skin Contact: Immediately take off all contaminated clothing.[16] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[15][17]

o Eye Contact: Flush eyes cautiously with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[18] Seek immediate medical attention from an
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ophthalmologist.[15]

 Ingestion: Rinse the mouth with water.[16] Do NOT induce vomiting.[5][19] Call a physician
or Poison Control Center immediately.[16]

Fire-Fighting Measures

This section provides guidance for responding to a fire involving 2-Chloro-5-methylpyrazine.
[20]

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[16]

e Specific Hazards: The compound is combustible and its vapors can form explosive mixtures
with air at elevated temperatures. Hazardous combustion products may include carbon
oxides and nitrogen oxides (NOX).

» Protective Actions: Firefighters must wear a self-contained breathing apparatus (SCBA) and
full protective clothing to prevent contact with skin and eyes.[15][16]

Disposal Considerations

Proper disposal is a legal and ethical responsibility to protect human health and the
environment.

e Procedure: Dispose of unused material and its container at an approved waste disposal
plant. Do not let the chemical enter drains or sewer systems.[15][16]

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning if possible.[16] Otherwise, they must be disposed of as hazardous
waste.

This guide provides a detailed framework for mitigating the risks associated with 2-Chloro-5-
methylpyrazine. A proactive and educated approach to safety is paramount in the research

and development environment. Always consult the most recent Safety Data Sheet (SDS) for

the specific material you are using and adhere to your institution's safety policies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Chloro-5-methylpyrazine safety and handling
precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1367138#2-chloro-5-methylpyrazine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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